N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C20H22FNO3/c1-24-18-5-3-2-4-17(18)20(10-12-25-13-11-20)19(23)22-14-15-6-8-16(21)9-7-15/h2-9H,10-14H2,1H3,(H,22,23)
• InChI Key: NUUNBHXAIAYNEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H22FNO3
• Molecular Weight: 343.4 g/mol

Description

N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide (FMPOC) is a synthetic compound that has been used in a variety of scientific research applications. It has been used in studies of biochemical and physiological effects, as well as in laboratory experiments.

Scientific Research Applications

N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects, as well as in laboratory experiments. It has been used to study the effects of various drugs on the cardiovascular system, as well as to investigate the role of the hypothalamic-pituitary-adrenal axis in stress and anxiety. N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide has also been used to study the effects of various hormones on the reproductive system, as well as to investigate the role of neurotransmitters in the central nervous system.

Mechanism of Action

The exact mechanism of action of N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide is not yet fully understood. However, it is believed that N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide acts as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of various physiological processes, such as sleep, appetite, and mood. It is also believed that N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide may act as an antagonist of the dopamine D2 receptor, which is involved in the regulation of various physiological processes, such as movement, cognition, and reward.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide have been studied in a variety of laboratory experiments. Studies have shown that N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide can induce changes in the levels of various hormones, such as cortisol, adrenaline, and noradrenaline. It has also been shown to affect the activity of various enzymes, such as monoamine oxidase and catechol-O-methyltransferase. In addition, N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide has been shown to affect the activity of various neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide has several advantages for laboratory experiments. It is a relatively stable compound, with a long shelf-life. It is also relatively easy to synthesize and is relatively non-toxic. However, it is important to note that N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide is not approved for human use and should only be used in laboratory experiments. It is also important to note that N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide is not approved for use in humans and should not be used in clinical trials.

Future Directions

There are several potential future directions for the use of N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide in scientific research. One potential direction is the study of its effects on the central nervous system. Additionally, N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide may be useful in studying the effects of various hormones on the reproductive system. Furthermore, N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide may be useful in studying the effects of various drugs on the cardiovascular system. Finally, N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide may be useful in studying the role of neurotransmitters in the central nervous system.

Synthesis Methods

N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide is synthesized through a two-step process. The first step involves the reaction of 4-fluorophenylmethylchloride and 2-methoxyphenylacetone in aqueous sodium hydroxide to form a substituted oxime. The second step involves the reaction of the oxime with acetic acid in the presence of sodium acetate to form the final product, N-[(4-fluorophenyl)methyl]-4-(2-methoxyphenyl)oxane-4-carboxamide.